Cas no 892714-32-8 (7-chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: 7-chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 892714-32-8
• MF: C₁₃H₉ClN₂O₃S
• MW: 308.740160703659
• CID: 5422989
• Update Time: 2025-11-04

7-chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydroisochromene-3-carboxamide
• 1H-2-Benzopyran-3-carboxamide, 7-chloro-3,4-dihydro-1-oxo-N-2-thiazolyl-
• 7-chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carboxamide

• Inchi： 1S/C13H9ClN2O3S/c14-8-2-1-7-5-10(19-12(18)9(7)6-8)11(17)16-13-15-3-4-20-13/h1-4,6,10H,5H2,(H,15,16,17)
• InChI Key： RTBNGVVCQMTPOW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC=CS2)=O)OC(=O)C2=CC(Cl)=CC=C2C1

Additional information on 7-chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carboxamide

Introduction to 7-Chloro-1-Oxo-N-(1,3-Thiazol-2-Yl)-3,4-Dihydro-1H-2-Benzopyran-3-Carboxamide (CAS No. 892714-32-8)

7-Chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 892714-32-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as benzopyrans, which are characterized by their unique structural features and diverse biological activities. The compound's structure includes a chloro-substituted benzopyran core, an oxo group, and a thiazole moiety, which collectively contribute to its pharmacological properties.

The chemical structure of 7-chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carboxamide can be represented as follows: the benzopyran ring is substituted with a chlorine atom at the 7-position, an oxo group at the 1-position, and an amide linkage to a thiazole ring at the 3-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a subject of extensive research in various areas of pharmaceutical science.

Recent studies have highlighted the potential of 7-chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carboxamide in several therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Inflammatory conditions are characterized by excessive production of pro-inflammatory cytokines and mediators, leading to tissue damage and chronic inflammation. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 7-chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a crucial role in cancer progression.

The pharmacokinetic profile of 7-chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carboxamide has also been studied extensively. It has been found to exhibit good oral bioavailability and favorable metabolic stability, making it a promising candidate for further development as a therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may have a wide therapeutic window, which is essential for clinical applications.

The mechanism of action of 7-chloro-1-oxo-N-(1,3-thiazol-2-yl)-3,4-dihydro-1H-2-benzopyran-3-carboxamide is multifaceted. It has been shown to interact with multiple targets involved in inflammation and cancer progression. For instance, it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin 6 (IL-6) by blocking the activation of NF-kB. Furthermore, it can induce cell cycle arrest and apoptosis in cancer cells by modulating the expression of genes involved in these processes.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-chloro-1-o xo-N-(1 , 3 -thiazo l - 2 - yl ) - 3 , 4 - dihydro - 1 H - 2 - benzopyran - 3 - carboxamide in human subjects. Early results from phase I trials have shown promising outcomes with regards to its safety profile and preliminary efficacy in treating inflammatory diseases and certain types of cancer. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, 7-chloro-1-o xo-N-(1 , 3 -thiazo l - 2 - yl ) - 3 , 4 - dihydro - 1 H - 2 - benzopyran - 3 - carboxamide (CAS No. 892714-32-8) represents a promising compound with significant potential in the treatment of inflammatory diseases and cancer. Its unique chemical structure and multifaceted mechanism of action make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for various conditions.